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Compound of Interest

Compound Name: Tripropylammonium chloride

CAS No.: 14488-44-9

Cat. No.: B12781274

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tripropylammonium chloride, a quaternary ammonium salt, is a versatile compound with

significant applications in organic synthesis, particularly as a phase transfer catalyst. This

technical guide provides a comprehensive overview of its chemical and physical properties,

detailed experimental protocols for its synthesis and purification, and an exploration of its

catalytic activity. Spectroscopic data and safety information are also presented to offer a

complete profile for researchers and drug development professionals.

Core Chemical Properties
Tripropylammonium chloride is the hydrochloride salt of the tertiary amine, tripropylamine. It

is a white to off-white solid that is hygroscopic. Its structure consists of a central nitrogen atom

bonded to three propyl groups and one hydrogen atom, with a chloride counterion.
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A summary of the key physical and chemical properties of tripropylammonium chloride and

its parent amine, tripropylamine, is presented in Table 1. While some specific physical

constants for tripropylammonium chloride are not widely reported, the properties of the

parent amine provide a useful reference.

Property Value Source(s)

Chemical Name Tripropylammonium chloride -

Synonyms

Tri-n-propylammonium

chloride, N,N-Dipropyl-1-

propanamine hydrochloride

[1]

CAS Number 14488-44-9 [1][2]

Molecular Formula C₉H₂₂ClN [1][2]

Molecular Weight 179.73 g/mol [1][2]

Appearance Solid (hygroscopic) [2]

Melting Point

Data not available for

tripropylammonium chloride.

For tetrapropylammonium

chloride: 240-242 °C.

-

Boiling Point Data not available -

Density Data not available -

pKa of Parent Amine

(Tripropylamine)
~10.65 - 10.82 -

Solubility

Expected to be soluble in polar

solvents such as water,

methanol, and ethanol;

sparingly soluble in nonpolar

organic solvents.

-

Spectroscopic Data
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While specific spectra for tripropylammonium chloride are not readily available in the

searched literature, the expected spectroscopic characteristics can be inferred from its

structure and data for similar compounds.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the propyl

groups and the N-H proton. The propyl groups would exhibit a triplet for the terminal methyl

protons, a sextet for the central methylene protons, and a triplet for the methylene protons

adjacent to the nitrogen. The N-H proton signal would likely be a broad singlet.

¹³C NMR: The carbon NMR spectrum would show three distinct signals for the three different

carbon environments in the propyl chains.

FTIR: The infrared spectrum would be characterized by C-H stretching and bending vibrations

from the propyl groups. A broad absorption band in the region of 2400-2800 cm⁻¹ would be

indicative of the N-H stretching vibration in the ammonium salt.

Synthesis and Purification
Synthesis of Tripropylammonium Chloride
The synthesis of tripropylammonium chloride is a straightforward acid-base neutralization

reaction between tripropylamine and hydrochloric acid.[2] This exothermic reaction is typically

performed at ambient temperatures and can yield a high-purity product upon crystallization.[2]

Materials:

Tripropylamine

Concentrated Hydrochloric Acid (HCl)

Diethyl ether (or other suitable non-polar solvent for precipitation)

Round-bottom flask

Stirring apparatus

Ice bath
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Büchner funnel and filter paper

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve a known amount of

tripropylamine in a minimal amount of a suitable solvent in which the starting amine is

soluble but the final salt is not (e.g., diethyl ether).

Cool the solution in an ice bath.

Slowly add an equimolar amount of concentrated hydrochloric acid dropwise to the stirred

solution. The reaction is exothermic, so maintain the temperature below 20°C.

As the HCl is added, a white precipitate of tripropylammonium chloride will form.

After the addition is complete, continue stirring the mixture in the ice bath for an additional 30

minutes to ensure the reaction goes to completion.

Collect the white solid by vacuum filtration using a Büchner funnel.

Wash the solid with a small amount of cold diethyl ether to remove any unreacted

tripropylamine.

Dry the product under vacuum to remove residual solvent.

Purification by Recrystallization
If the synthesized tripropylammonium chloride requires further purification, recrystallization

is an effective method. The choice of solvent is critical; an ideal solvent will dissolve the

compound at high temperatures but not at low temperatures.

Materials:

Crude tripropylammonium chloride

Recrystallization solvent (e.g., a mixture of ethanol and diethyl ether, or isopropanol)

Erlenmeyer flasks
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Hot plate

Ice bath

Büchner funnel and filter paper

Procedure:

In an Erlenmeyer flask, add the crude tripropylammonium chloride.

Add a small amount of the chosen recrystallization solvent and gently heat the mixture on a

hot plate while stirring until the solid dissolves completely. Add more solvent in small portions

if necessary to achieve full dissolution at the boiling point of the solvent.

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature. Slow cooling is crucial for the formation of pure crystals.

After the solution has reached room temperature and crystals have formed, place the flask in

an ice bath for at least 30 minutes to maximize crystal yield.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the crystals under vacuum.

Applications in Organic Synthesis: Phase Transfer
Catalysis
Tripropylammonium chloride is an effective phase transfer catalyst (PTC).[2] PTCs facilitate

reactions between reactants that are in different, immiscible phases (e.g., an aqueous phase

and an organic phase).[3] The catalyst, a quaternary ammonium salt, forms an ion pair with an

anion from the aqueous phase, making it soluble in the organic phase where it can then react

with the organic substrate.[3][4]

Mechanism of Phase Transfer Catalysis
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The general mechanism for phase transfer catalysis involving a quaternary ammonium salt like

tripropylammonium chloride is illustrated below.

Aqueous PhaseOrganic Phase

Na⁺Y⁻ Q⁺Y⁻
Anion Exchange

Na⁺X⁻Q⁺Cl⁻ (Catalyst)Q⁺Y⁻

Phase Transfer

R-X (Substrate) R-Y (Product)Reaction Q⁺Cl⁻ Catalyst Regeneration

Click to download full resolution via product page

Caption: Mechanism of Phase Transfer Catalysis.

Williamson Ether Synthesis
The Williamson ether synthesis is a classic method for preparing ethers from an alcohol and an

alkyl halide. When the alcohol is deprotonated to form an alkoxide, which is often soluble in an

aqueous or alcoholic phase, and the alkyl halide is in an organic phase, a phase transfer

catalyst like tripropylammonium chloride can significantly accelerate the reaction.
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Start

Combine Alcohol (ROH), Alkyl Halide (R'-X),
Aqueous NaOH, and

Tripropylammonium Chloride

Heat the mixture to reflux
with vigorous stirring

Cool, separate organic and
aqueous layers

Wash organic layer with water and brine

Dry organic layer over anhydrous MgSO₄

Evaporate solvent

Purify product (e.g., by distillation or chromatography)
to obtain Ether (R-O-R')

End

Click to download full resolution via product page

Caption: Workflow for Williamson Ether Synthesis.
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Safety and Handling
Tripropylammonium chloride should be handled with care in a well-ventilated area.[5] It is

advisable to wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[5] As it is hygroscopic, it should be stored in a tightly sealed container in

a cool, dry place.[5] In case of contact with eyes or skin, rinse immediately with plenty of water.

[5]

Conclusion
Tripropylammonium chloride is a valuable quaternary ammonium salt with key applications

as a phase transfer catalyst in organic synthesis. Its straightforward synthesis and

effectiveness in promoting reactions between immiscible reactants make it a useful tool for

researchers in both academic and industrial settings, including drug development.

Understanding its chemical properties, synthesis, and safe handling procedures is essential for

its effective and responsible use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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